Cas no 1807161-37-0 (5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile
• CAS No: 1807161-37-0
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• CID: 4874954
• Update Time: 2025-08-05

5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile

• Inchi： 1S/C9H4F3N3/c10-8(11)7-5(3-14)4-15-9(12)6(7)1-2-13/h4,8H,1H2
• InChI Key： VSIBSPDWLDJDKE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1CC#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile

Introduction to 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1807161-37-0)

5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile, with the CAS number 1807161-37-0, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and fluorine substituents. These functional groups contribute to its chemical stability and biological activity, making it a valuable candidate for various applications in drug discovery and development.

The cyano group in 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. The presence of the difluoromethyl moiety adds further complexity to the molecule, enhancing its lipophilicity and metabolic stability. Additionally, the fluorine substituents on the pyridine ring can modulate the compound's electronic properties and improve its pharmacokinetic profile.

Recent studies have highlighted the potential of 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and leading to reduced tumor growth in vitro and in vivo models.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2023), 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduced inflammation markers in both cell cultures and animal models of inflammatory diseases. This finding suggests that 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile could be a promising lead compound for developing new anti-inflammatory drugs.

The structural diversity of 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile also makes it an attractive scaffold for medicinal chemists to explore through structure-activity relationship (SAR) studies. By modifying various substituents on the pyridine ring or introducing additional functional groups, researchers can fine-tune the compound's biological properties to optimize its therapeutic potential. For example, a recent SAR study published in European Journal of Medicinal Chemistry (2021) identified several analogs of 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile with enhanced potency and selectivity against a range of biological targets.

Furthermore, 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile has shown promise as a building block for synthesizing more complex molecules with diverse biological activities. Its robust chemical structure and high reactivity make it an ideal starting material for multi-step synthetic routes. A notable example is its use in the synthesis of novel antiviral agents, as reported in Organic Letters (2020). The resulting compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1807161-37-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with favorable chemical and biological properties, making it a valuable candidate for developing new drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its therapeutic potential, solidifying its position as an important molecule in modern drug discovery efforts.